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Compound of Interest

Compound Name: Ivacaftor

Cat. No.: B1684365

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to dissolving Ivacaftor hydrate for experimental use.
Below you will find frequently asked questions (FAQs), detailed experimental protocols, and
troubleshooting guides to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQSs)

Q1: What is the best solvent to dissolve Ivacaftor hydrate for in vitro studies?

Al: Dimethyl sulfoxide (DMSOQ) is the most recommended solvent for preparing stock solutions
of Ivacaftor hydrate for in vitro research.[1][2][3][4] Ivacaftor is highly soluble in DMSO,
allowing for the creation of concentrated stock solutions that can be further diluted into
aqueous cell culture media.

Q2: What is the solubility of Ivacaftor hydrate in common laboratory solvents?

A2: lvacaftor hydrate is a hydrophobic compound with very low solubility in water.[5] Its
solubility is significantly higher in organic solvents. Please refer to the data summary table
below for specific solubility information.

Q3: My Ivacaftor hydrate precipitated when | added the DMSO stock solution to my cell culture
medium. Why did this happen and how can | prevent it?
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A3: This is a common issue known as "crashing out" that occurs when a concentrated organic
stock of a hydrophobic compound is rapidly diluted into an aqueous solution. To prevent this, it
is crucial to perform a serial dilution and ensure the final concentration of DMSO in the cell
culture medium is low (typically <0.5%) to avoid solvent toxicity. A detailed protocol for dilution
is provided below.

Q4: What is the difference between Ivacaftor and Ivacaftor hydrate, and does it affect how |
dissolve it?

A4: lvacaftor hydrate is a form of lvacaftor that contains water molecules within its crystal
structure. For the purpose of dissolving the compound for research, the procedure is the same
for both forms. The primary challenge remains its inherent hydrophobicity.

Q5: How should I store my Ivacaftor hydrate stock solution?

A5: Ivacaftor hydrate stock solutions, typically prepared in DMSO, should be stored at -20°C
or -80°C for long-term stability. It is recommended to aliquot the stock solution into smaller,
single-use volumes to avoid repeated freeze-thaw cycles.

Data Presentation: Solubility of lvacaftor

The following table summarizes the solubility of Ivacaftor in various solvents as reported by
different suppliers. Note that solubility can be affected by factors such as temperature,
sonication, and the specific form of the compound (e.g., hydrate, crystalline vs. amorphous).
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Solvent

Concentration

Concentration

Source

(mg/mL) (mM)
DMSO ~25 ~63.7 Cayman Chemical
DMSO 39.25 100 Tocris Bioscience
DMSO 50 127.39 MedchemExpress
DMSO 252 642.05 TargetMol (with
sonication)

Ethanol ~0.1 ~0.25 Cayman Chemical
Ethanol 1.96 5 Tocris Bioscience
Water <0.001 Insoluble Multiple Sources

Experimental Protocols

Protocol 1: Preparation of a Concentrated Ivacaftor
Hydrate Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of lvacaftor hydrate in

DMSO.

Materials:

Vortex mixer

Procedure:

Sonicator (optional)

Ivacaftor hydrate powder

Sterile microcentrifuge tubes or vials

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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o Calculate the required mass of Ivacaftor hydrate. The molecular weight of lvacaftor is 392.5
g/mol . To prepare 1 mL of a 10 mM stock solution, you will need:

o Mass (mg) =10 mmol/L*1 mL* (1 L/21000 mL) * 392.5 g/mol * (1000 mg /1 g) = 3.925
mg

» Weigh the Ivacaftor hydrate powder accurately and transfer it to a sterile microcentrifuge
tube.

e Add the calculated volume of DMSO to the tube. For a 10 mM solution, add 1 mL of DMSO
for every 3.925 mg of Ivacaftor hydrate.

» Vortex the solution vigorously until the powder is completely dissolved. Visual inspection
should show a clear solution with no visible particles.

« If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.
 Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C in tightly sealed tubes.

Protocol 2: Serial Dilution of Ivacaftor Hydrate Stock
Solution for Cell Culture Assays

This protocol provides a step-by-step guide to dilute the 10 mM DMSO stock solution into your
aqueous cell culture medium to achieve the desired final concentration while minimizing
precipitation.

Materials:
e 10 mM Ivacaftor hydrate stock solution in DMSO

e Pre-warmed (37°C) sterile cell culture medium (with or without serum, as required by your
experiment)

« Sterile conical tubes or microcentrifuge tubes

Procedure:
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Determine the final desired concentration of lvacaftor hydrate for your experiment (e.g., 10
UM).

Prepare an intermediate dilution of the stock solution in cell culture medium. This is a critical
step to avoid precipitation.

o For a final concentration of 10 uM, you can make a 1:100 intermediate dilution of your 10
mM stock to get a 100 uM solution. To do this, add 2 pL of the 10 mM stock solution to 198
uL of pre-warmed cell culture medium. Mix gently by pipetting up and down.

Prepare the final working solution. Add the required volume of the intermediate dilution to
your final volume of cell culture medium.

o To achieve a final concentration of 10 uM from a 100 uM intermediate stock, you would
perform a 1:10 dilution. For example, add 100 pL of the 100 uM intermediate solution to
900 pL of cell culture medium to get a final volume of 1 mL.

Always prepare a vehicle control. This control should contain the same final concentration of
DMSO as your experimental samples. In the example above, the final DMSO concentration
would be 0.1%.

Visually inspect the final working solution for any signs of precipitation before adding it to
your cells.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Ivacaftor hydrate powder will
not dissolve in DMSO.

Insufficient mixing or

sonication.

Continue to vortex and/or
sonicate the solution. Gentle
warming to 37°C may also

help.

The concentration is too high
for the volume of DMSO.

Re-calculate the required mass
and volume. Add more DMSO

to decrease the concentration.

Precipitate forms immediately
upon adding DMSO stock to

cell culture medium.

Rapid dilution and solvent

exchange ("crashing out").

Follow the serial dilution
protocol provided above.
Always add the DMSO stock to
the aqueous medium, not the

other way around.

The final concentration of
Ivacaftor hydrate exceeds its

aqueous solubility.

Decrease the final working
concentration of the

compound.

The cell culture medium is

cold.

Always use pre-warmed
(37°C) cell culture medium for

dilutions.

Precipitate forms over time in

the incubator.

The compound is unstable in
the aqueous environment at
37°C.

Prepare fresh working
solutions immediately before

use.

Interaction with components in
the cell culture medium (e.qg.,

serum proteins).

Consider reducing the serum
concentration if your

experiment allows.

Visualizations
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Caption: A step-by-step workflow for dissolving Ivacaftor hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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